Cas no 6342-85-4 (Benzenepentanoicacid, 4-hydroxy-3-methoxy-)

• Product Name: Benzenepentanoicacid, 4-hydroxy-3-methoxy-
• CAS No: 6342-85-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 529526
• PubChem ID: 240452
• Update Time: 2025-04-19

Benzenepentanoicacid, 4-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoicacid, 4-hydroxy-3-methoxy-
• 5-(4-hydroxy-3-methoxyphenyl)pentanoic acid
• 5-(4-Hydroxy-3-methoxy-phenyl)-valeriansaeure
• AC1L6580
• AC1Q5W3P
• AG-J-28728
• AR-1G5298
• CTK2F9008
• NSC46655
• SureCN7824983

• Inchi： 1S/C12H16O4/c1-16-11-8-9(6-7-10(11)13)4-2-3-5-12(14)15/h6-8,13H,2-5H2,1H3,(H,14,15)
• InChI Key： JQQIWBPHESZYNN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCCCC(=O)O)O

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76
• LogP: 2.19820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols